Cas no 1361648-29-4 (Hydroxy-(2,2',3',5'-tetrachlorobiphenyl-4-yl)-acetic acid)

• Product Name: Hydroxy-(2,2',3',5'-tetrachlorobiphenyl-4-yl)-acetic acid
• CAS No: 1361648-29-4
• MF: C₁₄H₈Cl₄O₃
• MW: 366.023520469666
• CID: 4993207
• Update Time: 2025-11-01

Hydroxy-(2,2',3',5'-tetrachlorobiphenyl-4-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(2,2',3',5'-tetrachlorobiphenyl-4-yl)-acetic acid

• Inchi： 1S/C14H8Cl4O3/c15-7-4-9(12(18)11(17)5-7)8-2-1-6(3-10(8)16)13(19)14(20)21/h1-5,13,19H,(H,20,21)
• InChI Key： FXJAPBVFJAXDPC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=C(C=1Cl)Cl)Cl)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 5
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(2,2',3',5'-tetrachlorobiphenyl-4-yl)-acetic acid

Hydroxy-(2,2',3',5'-tetrachlorobiphenyl-4-yl)-acetic acid (CAS No. 1361648-29-4): A Comprehensive Overview

Hydroxy-(2,2',3',5'-tetrachlorobiphenyl-4-yl)-acetic acid, identified by its CAS number 1361648-29-4, is a significant compound in the field of environmental chemistry and toxicology. This molecule, derived from the chlorinated biphenyl (CB) family, has garnered attention due to its unique structural properties and potential biological activities. The presence of multiple chlorine atoms and a hydroxyl group on a biphenyl core makes it a compound of interest for researchers studying environmental persistence and bioaccumulation.

The structure of Hydroxy-(2,2',3',5'-tetrachlorobiphenyl-4-yl)-acetic acid is characterized by a biphenyl ring substituted with chlorine atoms at the 2, 2', 3', and 5' positions, with an acetic acid moiety attached to the 4-position of the second phenyl ring. This specific arrangement imparts distinct chemical and biological properties, making it a valuable subject for mechanistic studies in toxicology and environmental science.

Recent research has focused on understanding the metabolism and degradation pathways of this compound. Studies indicate that Hydroxy-(2,2',3',5'-tetrachlorobiphenyl-4-yl)-acetic acid can undergo various transformations in biological systems, including hydroxylation and oxidation processes. These metabolic pathways are crucial for assessing its environmental fate and potential toxicity. For instance, the hydroxyl group introduced into the molecule can influence its reactivity and interaction with biological targets.

In terms of biological activity, Hydroxy-(2,2',3',5'-tetrachlorobiphenyl-4-yl)-acetic acid has been investigated for its potential effects on cellular processes. Preliminary studies suggest that it may exhibit moderate toxicity due to its structural similarity to other chlorinated biphenyls known to interact with nuclear receptors such as the aryl hydrocarbon receptor (AhR). This interaction can lead to various downstream effects, including altered gene expression and metabolic changes.

The environmental persistence of this compound is another critical area of study. Chlorinated biphenyls are known for their resistance to degradation, and Hydroxy-(2,2',3',5'-tetrachlorobiphenyl-4-yl)-acetic acid follows this trend. Its stability in various environmental matrices suggests that it could persist in ecosystems for extended periods, potentially leading to bioaccumulation in aquatic organisms. This persistence necessitates further research into effective mitigation strategies.

Advanced analytical techniques have been employed to study the speciation and distribution of this compound in environmental samples. Techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) have enabled researchers to detect and quantify Hydroxy-(2,2',3',5'-tetrachlorobiphenyl-4-yl)-acetic acid at trace levels. These methods are essential for monitoring environmental contamination and assessing exposure risks to humans and wildlife.

The toxicological profile of this compound is still under investigation, but initial findings suggest that it may pose risks similar to other chlorinated biphenyls. Studies on model organisms have revealed potential effects on reproductive health, immune function, and developmental processes. Understanding these toxicological effects is crucial for developing risk assessments and regulatory guidelines to protect human health and ecosystems.

Research into the synthetic pathways for producing Hydroxy-(2,2',3',5'-tetrachlorobiphenyl-4-yl)-acetic acid has also been explored. Synthetic chemists have developed methods to introduce specific functional groups into the biphenyl core while maintaining high selectivity and yield. These advancements are important for both laboratory research and potential industrial applications where controlled synthesis is required.

The role of computational modeling in studying this compound cannot be overstated. Molecular dynamics simulations and quantum chemistry calculations have provided insights into the interactions between Hydroxy-(2,2',3',5'-tetrachlorobiphenyl-4-yl)-acetic acid and biological targets at an atomic level. These computational approaches complement experimental studies by offering predictive power regarding structure-activity relationships and mechanistic insights.

In conclusion, Hydroxy-(2,2',3',5'-tetrachlorobiphenyl-4-yl)-acetic acid (CAS No. 1361648-29-4) is a compound of significant interest in environmental chemistry and toxicology due to its unique structure and potential biological activities. Ongoing research aims to elucidate its metabolic pathways, environmental fate, toxicological effects, synthetic methods, and computational properties. By advancing our understanding of this molecule, scientists can better assess risks associated with its presence in ecosystems and develop strategies for its management.